Cas no 5453-51-0 (5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione)
5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-[(1H-indol-3-yl)methylidene]imidazolidine-2,4-dione
- 5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione
- 5453-51-0
- SMR000528183
- SCHEMBL3467350
- 4-hydroxy-5-[(Z)-indol-3-ylidenemethyl]-1,3-dihydroimidazol-2-one
- TS-10229
- BDBM50347925
- MLS000737838
- ChemDiv1_000330
- AB00832856-04
- SR-01000393128-1
- G22256
- HMS587O22
- SR-01000393128
- 5-(INDOLMETHYNYL)-HYDANTONIN
- SCHEMBL3467353
- MLS001173262
- AKOS040763846
- (5Z)-5-(1H-indol-3-ylmethylene)imidazolidine-2,4-dione
- AKOS000630239
- Z119992854
- CHEMBL38739
- EN300-15261
- 117490-33-2
- 2'-N-denrthyl-N-3'-methylaplysinopsin
- BDBM50347917
- CHEMBL1802787
- HMS2875L08
-
- Inchi: 1S/C12H9N3O2/c16-11-10(14-12(17)15-11)5-7-6-13-9-4-2-1-3-8(7)9/h1-6,16H,(H2,14,15,17)/b7-5+
- InChI Key: RBTNARRBWGUBEI-FNORWQNLSA-N
- SMILES: OC1=C(/C=C2\C=NC3C=CC=CC\2=3)NC(N1)=O
Computed Properties
- Exact Mass: 362.12034
- Monoisotopic Mass: 227.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74A^2
- XLogP3: 0.2
Experimental Properties
- Density: 1.19
- Boiling Point: 537.4°C at 760 mmHg
- Flash Point: 278.8°C
- Refractive Index: 1.631
- PSA: 58.54
5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I628330-25mg |
5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione |
5453-51-0 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I628330-50mg |
5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione |
5453-51-0 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I628330-250mg |
5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione |
5453-51-0 | 250mg |
$ 230.00 | 2022-06-04 | ||
| Enamine | EN300-15261-0.05g |
5-[(1H-indol-3-yl)methylidene]imidazolidine-2,4-dione |
5453-51-0 | 95% | 0.05g |
$57.0 | 2023-04-20 | |
| Enamine | EN300-15261-0.1g |
5-[(1H-indol-3-yl)methylidene]imidazolidine-2,4-dione |
5453-51-0 | 95% | 0.1g |
$84.0 | 2023-04-20 | |
| Enamine | EN300-15261-0.25g |
5-[(1H-indol-3-yl)methylidene]imidazolidine-2,4-dione |
5453-51-0 | 95% | 0.25g |
$120.0 | 2023-04-20 | |
| Enamine | EN300-15261-0.5g |
5-[(1H-indol-3-yl)methylidene]imidazolidine-2,4-dione |
5453-51-0 | 95% | 0.5g |
$188.0 | 2023-04-20 | |
| Enamine | EN300-15261-1.0g |
5-[(1H-indol-3-yl)methylidene]imidazolidine-2,4-dione |
5453-51-0 | 95% | 1g |
$241.0 | 2023-04-20 | |
| Enamine | EN300-15261-2.5g |
5-[(1H-indol-3-yl)methylidene]imidazolidine-2,4-dione |
5453-51-0 | 95% | 2.5g |
$476.0 | 2023-04-20 | |
| Enamine | EN300-15261-5.0g |
5-[(1H-indol-3-yl)methylidene]imidazolidine-2,4-dione |
5453-51-0 | 95% | 5g |
$702.0 | 2023-04-20 |
5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione
5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione: A Comprehensive Overview of This Unique Heterocyclic Compound
The chemical compound 5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione (CAS No. 5453-51-0) represents an intriguing heterocyclic structure that combines indole and imidazolidine moieties. This indole-derived compound has garnered significant attention in recent years due to its unique molecular architecture and potential applications in various scientific fields. The imidazolidine-2,4-dione core, commonly known as hydantoin, coupled with the indol-3-ylmethylidene substituent, creates a versatile scaffold that offers numerous possibilities for chemical modification and biological activity.
Recent searches in scientific databases and AI-powered research tools reveal growing interest in indole-hydantoin hybrids, particularly regarding their potential in medicinal chemistry and materials science. The 5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione structure presents an excellent example of how combining two pharmacologically important heterocycles can lead to novel compounds with enhanced properties. Researchers frequently inquire about the synthesis of 5453-51-0, its physicochemical properties, and potential biological activities, reflecting the compound's relevance in contemporary chemical research.
From a structural perspective, 5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione features a planar configuration with extended conjugation between the indole and hydantoin rings. This conjugation contributes to its interesting spectral properties, making it a subject of study in photochemistry. The compound typically appears as a yellow to orange crystalline powder, with moderate solubility in polar organic solvents but limited solubility in water. Its molecular weight of 227.22 g/mol and specific hydrogen bonding patterns influence its crystallization behavior and intermolecular interactions.
The synthetic routes to 5453-51-0 typically involve condensation reactions between appropriately substituted indole aldehydes and hydantoin derivatives. Recent advancements in green chemistry have prompted investigations into more sustainable preparation methods for such indole-containing heterocycles. Microwave-assisted synthesis and catalyst-free conditions have emerged as popular topics in literature searches, reflecting the chemical community's focus on environmentally friendly synthetic protocols.
In the realm of potential applications, 5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione has shown promise in several areas. The compound's structural similarity to both tryptophan metabolites and known bioactive hydantoins suggests possible pharmacological activities. Preliminary studies have examined its interactions with various biological targets, though comprehensive clinical data remains limited. The scientific community continues to explore its potential as a scaffold for developing new therapeutic agents, particularly in neurological and inflammatory conditions.
Material science applications of indole-hydantoin derivatives have also gained attention. The conjugated system and potential for supramolecular organization make 5453-51-0 interesting for organic electronic applications. Researchers are investigating its use in organic semiconductors, light-emitting materials, and molecular sensors. The compound's ability to form stable complexes with metal ions further expands its potential utility in materials chemistry.
From a commercial perspective, the market for specialized heterocyclic compounds like 5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione has shown steady growth. Pharmaceutical and biotechnology companies represent the primary consumers, followed by academic research institutions. The compound is typically available in milligram to gram quantities from specialty chemical suppliers, with purity levels ranging from 95% to 99%. Pricing trends indicate moderate costs compared to more complex indole derivatives, making it accessible for research purposes.
Storage and handling recommendations for 5453-51-0 follow standard protocols for organic compounds. The material should be kept in a cool, dry environment, protected from light to prevent potential photochemical degradation. While not classified as highly hazardous, proper laboratory practices should be observed when working with this compound, including the use of personal protective equipment and adequate ventilation.
Analytical characterization of 5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, with 1H NMR showing characteristic signals for the indole protons and hydantoin moiety. The UV-visible spectrum often displays absorption maxima in the 300-400 nm range, corresponding to the π-π* transitions of the conjugated system.
Future research directions for indole-hydantoin hybrids may focus on expanding their applications in drug discovery and materials science. The development of novel derivatives with enhanced properties remains an active area of investigation. Additionally, computational studies predicting the compound's behavior in various environments and its interactions with biological targets are becoming increasingly common, reflecting the integration of AI and machine learning in chemical research.
In conclusion, 5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione (CAS No. 5453-51-0) represents a fascinating example of heterocyclic chemistry with diverse potential applications. Its unique combination of indole and hydantoin moieties creates opportunities for innovation across multiple scientific disciplines. As research continues to uncover new properties and applications for this compound and its derivatives, its importance in both academic and industrial settings is likely to grow, making it a compound worth watching in the coming years.
5453-51-0 (5-(1H-Indol-3-ylmethylidene)imidazolidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)